Cas no 3070-53-9 (1,6-Heptadiene)

• Product Name: 1,6-Heptadiene
• CAS No: 3070-53-9
• MF: C₇H₁₂
• MW: 96.1701822280884
• MDL: MFCD00008667
• CID: 314243
• PubChem ID: 87570951
• Update Time: 2025-05-19

1,6-Heptadiene Chemical and Physical Properties

Names and Identifiers

• 1,6-Heptadiene
• hepta-1,6-diene
• butene-propene
• Hepta-1,6-dien
• 3070-53-9
• BCP23784
• MFCD00008667
• AKOS025295109
• H0564
• Q19833899
• T72268
• J-018075
• DTXSID2062828
• Tert-Butyl2-Azabicyclo[2.2.1]Hept-5-Ene-2-Carboxylate
• CH2=CH(CH2)3CH=CH2
• 1,6-Heptadiene, 99%
• FT-0607012
• DTXCID1038244

• MDL： MFCD00008667
• Inchi： 1S/C7H12/c1-3-5-7-6-4-2/h3-4H,1-2,5-7H2
• InChI Key： GEAWFZNTIFJMHR-UHFFFAOYSA-N
• SMILES： C(CC=C)CC=C

Computed Properties

• Exact Mass: 96.09390
• Monoisotopic Mass: 96.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 45.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.714 g/mL at 25 °C(lit.)
• Melting Point: −129.4-−129 °C (lit.)
• Boiling Point: 90°C
• Flash Point: Degrees Fahrenheit:15.8°F
  Degrees Celsius:-9°C
  
• Refractive Index: n20/D 1.414(lit.)
• PSA: 0.00000
• LogP: 2.52870
• Solubility: Insoluble in water
• Vapor Pressure: 59.8±0.1 mmHg at 25°C

1,6-Heptadiene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H304-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P301+P310+P331-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 3295 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38-65
• Safety Instruction： S16-S26-S62
• Hazardous Material Identification：
• HazardClass：3.1
• PackingGroup：II
• Storage Condition：2-8°C
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R11; R36/37/38; R65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Acyclic olefins
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,6-Heptadiene

Comprehensive Guide to 1,6-Heptadiene (CAS No. 3070-53-9): Properties, Applications, and Industry Insights

1,6-Heptadiene (CAS No. 3070-53-9) is a linear, unsaturated hydrocarbon with the molecular formula C₇H₁₂. This diene compound features two carbon-carbon double bonds at the 1st and 6th positions, making it a valuable intermediate in organic synthesis and industrial processes. Its unique structure enables diverse reactivity, particularly in polymerization reactions and cross-linking applications, which are critical in materials science and specialty chemicals.

In recent years, the demand for 1,6-Heptadiene has grown due to its role in producing high-performance elastomers and adhesive formulations. Researchers and manufacturers are increasingly exploring its potential in green chemistry initiatives, aligning with global trends toward sustainable raw materials. A frequent search query, "1,6-Heptadiene uses in polymers," reflects this industrial interest, as the compound enhances flexibility and thermal stability in copolymer systems.

The physical properties of 1,6-Heptadiene include a clear, colorless liquid appearance with a characteristic mild odor. It has a boiling point of approximately 98–100°C and a density of 0.72 g/cm³. These traits make it suitable for solvent applications and chemical synthesis. Notably, its low viscosity and volatility are often discussed in forums addressing "handling diene compounds safely," a topic of concern for laboratory technicians.

From a synthetic perspective, 1,6-Heptadiene is pivotal in Diels-Alder reactions, where it acts as a dienophile to form cyclic structures. This reactivity is leveraged in pharmaceuticals and agrochemicals, answering common search questions like "how to use 1,6-Heptadiene in organic synthesis." Additionally, its role in metathesis catalysis has gained attention, particularly in the development of bio-based plastics—a hotspot in eco-friendly innovation.

Market analyses highlight 1,6-Heptadiene as a niche but growing segment, with suppliers focusing on high-purity grades for research institutions. The compound’s compatibility with transition metal catalysts is another trending topic, especially in patents related to advanced material engineering. As industries seek alternatives to petrochemical-derived intermediates, 1,6-Heptadiene offers a balance of reactivity and process efficiency.

In conclusion, 1,6-Heptadiene (CAS No. 3070-53-9) bridges fundamental chemistry and industrial innovation. Its applications span from specialty polymers to sustainable chemical processes, addressing both technical challenges and environmental priorities. For those researching "diene reactivity trends 2024" or "alternatives to traditional monomers," this compound presents a compelling case study in modern chemical versatility.